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Compound of Interest

Compound Name: Triphenylamine

Cat. No.: B166846

CAS Number: 603-34-9[1][2][3]

This technical guide provides an in-depth overview of Triphenylamine, a versatile organic
compound with significant applications in materials science and organic electronics. This
document is intended for researchers, scientists, and drug development professionals, offering
detailed information on its chemical and physical properties, safety data, and handling
protocols.

Material Safety Data and Physicochemical
Properties

Triphenylamine is a colorless crystalline solid at room temperature.[1] It is largely non-basic, a
notable characteristic compared to other amines.[1] While it is readily soluble in diethyl ether
and benzene, it has poor solubility in water and ethanol.[1]

Quantitative Physicochemical Data
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Property Value Source
Molecular Formula C18H15N [21[41[5]
Molecular Weight 245.32 g/mol [41[5]
Melting Point 124-128 °C [3]
Boiling Point 347-348 °C [3]
Appearance Colorless crystalline solid [1]

Well miscible in diethyl ether
N and benzene; practically
Solubility ) ] _ ) [1]
insoluble in water; partially

soluble in ethanol

icoloaical

Test Species Route Value Source
LD50 Mouse Oral 1600 mg/kg [6]
LD50 Rat Oral 3200 mg/kg [6]

Safety and Handling

Triphenylamine is classified as a hazardous substance. It is known to cause skin and serious
eye irritation.[5] In case of contact with eyes, it is crucial to rinse cautiously with water for
several minutes.[5]

Hazard Identification and Precautionary Measures
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Hazard Statement

Precautionary Statement

Source

H315: Causes skin irritation

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

[4]115]

H319: Causes serious eye

irritation

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[4]115]

May cause respiratory tract

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[4]

Experimental Protocols

Oral LD50 Determination (Rodent Model):

The oral lethal dose 50 (LD50) values cited in the safety data sheet[6] are determined through

standardized toxicological protocols. A typical procedure involves the following steps:

¢ Animal Selection: Healthy, adult mice or rats of a specific strain are chosen for the study.

o Dosage Preparation: Triphenylamine is dissolved or suspended in a suitable vehicle (e.g.,

corn oil). A range of graded doses is prepared.

o Administration: A single dose is administered to each group of animals via oral gavage.

e Observation: The animals are observed for a specified period (typically 14 days) for signs of

toxicity and mortality.

» Data Analysis: The mortality data is statistically analyzed to determine the dose at which

50% of the animals are expected to die.
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Logical Workflow for Handling a Triphenylamine
Spill

In the event of a spill, a structured response is critical to ensure safety and minimize

environmental contamination. The following diagram outlines the recommended workflow for
handling a small-scale spill of triphenylamine powder.
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Initial Response

Spill Occurs

Remove Ignition Sources

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Containmeri; & Cleanup

Dampen with Acetone

Transfer to a Suitable Container

Use Absorbent Paper
(dampened with acetone)
to pick up remaining material

Decontarninat; ;)n & Disposal

Seal Contaminated Clothing
and Absorbent Paper in a
Vapor-Tight Plastic Bag

\

Solvent Wash Contaminated Surfaces
with Acetone, followed by
Soap and Water

Y

Verify Area is Clean

Disposal according to
local regulations

Y

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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